Cas no 1111164-66-9 (6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline)

• Product Name: 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline
• CAS No: 1111164-66-9
• MF: C₂₄H₂₅FN₂O₃S
• MW: 440.530308485031
• CID: 5387508
• Update Time: 2025-06-08

6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline Chemical and Physical Properties

Names and Identifiers

• Methanone, [6-fluoro-4-[[4-(1-methylethyl)phenyl]sulfonyl]-3-quinolinyl]-1-piperidinyl-
• 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline

• Inchi： 1S/C24H25FN2O3S/c1-16(2)17-6-9-19(10-7-17)31(29,30)23-20-14-18(25)8-11-22(20)26-15-21(23)24(28)27-12-4-3-5-13-27/h6-11,14-16H,3-5,12-13H2,1-2H3
• InChI Key： UJANMLJSNRZWLV-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(C(C)C)C=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)(N1CCCCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline

Introduction to 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline (CAS No. 1111164-66-9)

6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline, identified by its CAS number 1111164-66-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a confluence of structural features that make it a promising candidate for further exploration in drug discovery and therapeutic development. Its chemical architecture incorporates a quinoline core, which is well-documented for its biological activity, alongside functional groups such as a fluoro substituent, a piperidine carbonyl moiety, and a benzenesulfonyl group linked via an isopropyl chain. These elements collectively contribute to its unique pharmacophoric properties, which are being leveraged in contemporary research.

The quinoline scaffold is renowned for its versatility in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of a fluoro atom at the 6-position of the quinoline ring is particularly noteworthy, as fluorine substitution can modulate metabolic stability, binding affinity, and electronic properties of the molecule. This modification has been extensively studied in the development of bioactive compounds, where fluorine atoms often enhance drug-like characteristics such as lipophilicity and binding interactions with biological targets.

The piperidine-1-carbonyl group appended to the 3-position of the quinoline ring adds another layer of complexity to this compound. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic profiles and ability to engage with biological receptors. The carbonyl functionality not only influences the overall shape and electronic distribution of the molecule but also provides a site for further chemical modification or derivatization, enabling the synthesis of analogues with tailored properties.

At the 4-position, the molecule features a 4-(propan-2-yl)benzenesulfonyl moiety, which introduces both steric bulk and electronic influence into the structure. The benzenesulfonyl group is known for its role in enhancing binding interactions through hydrogen bonding and dipole-dipole interactions with biological targets. The presence of an isopropyl substituent on the benzene ring further modifies the electronic environment, potentially influencing reactivity and solubility characteristics. This strategic placement of functional groups suggests that 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline may exhibit unique interactions with biological systems compared to simpler quinoline derivatives.

In recent years, there has been growing interest in quinoline derivatives as scaffolds for developing novel therapeutic agents. The combination of structural elements present in 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline aligns well with current trends in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition. Advanced computational methods and high-throughput screening techniques have enabled researchers to rapidly evaluate the potential of such compounds for therapeutic applications.

One area where this compound shows promise is in the development of inhibitors for kinases and other enzymes involved in cancer progression. Quinoline-based inhibitors have been successful in clinical settings, and modifications such as those present in 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline could enhance their efficacy by improving binding affinity or selectivity. Furthermore, the fluoro substitution may contribute to improved metabolic stability, reducing the need for frequent dosing and minimizing side effects.

Another emerging application lies in antimicrobial research. The rise of antibiotic-resistant pathogens has necessitated the discovery of novel antimicrobial agents with unique mechanisms of action. Quinolines have historically been used in antimicrobial therapies, and derivatives like 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline may offer new solutions by targeting bacterial enzymes or interfering with essential cellular processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps likely include condensation reactions to form the quinoline core, followed by functional group transformations such as fluorination, sulfonylation, and piperidination. Advances in synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing costs and improving scalability for potential industrial applications.

From a computational chemistry perspective, molecular modeling techniques can be employed to predict how 6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-yl)benzenesulfonyl]quinoline interacts with biological targets at the atomic level. These studies can provide insights into binding modes, energetics of interaction, and potential side effects before experimental validation is undertaken. Such simulations are increasingly integral to modern drug discovery pipelines due to their ability to accelerate development by identifying promising candidates early on.

In conclusion,6-fluoro-3-(piperidine-1-carbonyl)-4-[4-(propan-2-y l)benzenesulfony l]quinoline (CAS No .1111164 -66 -9) represents an intriguing compound with multiple functional groups that could confer unique pharmacological properties . Its potential applications span various therapeutic areas , including oncology , infectious diseases ,and beyond . As research continues into this molecule , further insights into its mechanism s of action , synthetic pathways ,and biological activity will be gained , paving th e way for novel therapeutic interventions . p >